Cas no 885273-99-4 (3-Morpholinepropanoicacid, methyl ester)

• Product Name: 3-Morpholinepropanoicacid, methyl ester
• CAS No: 885273-99-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD04114896
• CID: 711080
• Update Time: 2024-01-31

3-Morpholinepropanoicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinepropanoicacid, methyl ester
• 3-Morpholin-3-yl-propionic acid methyl ester
• methyl 3-morpholin-3-ylpropanoate
• 3-Morpholinepropanoic acid, methyl ester

• MDL： MFCD04114896
• Inchi： 1S/C8H15NO3/c1-11-8(10)3-2-7-6-12-5-4-9-7/h7,9H,2-6H2,1H3
• InChI Key： MANALXBUJYRREW-UHFFFAOYSA-N
• SMILES： N1CCOCC1CCC(OC)=O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• PSA: 47.56000
• LogP: 0.25680